Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)

1,5-Dimethyl-1H-imidazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C6H8N2O2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its imidazole core provides a rigid, nitrogen-rich scaffold, facilitating interactions in coordination chemistry and catalysis. The carboxylic acid functionality allows for further derivatization, enabling the formation of esters, amides, and other derivatives. The dimethyl substitution enhances steric and electronic properties, improving stability and reactivity in targeted applications. This compound is valued for its consistent purity, well-characterized structure, and utility in medicinal chemistry research, including the development of enzyme inhibitors and bioactive molecules.
1,5-Dimethyl-1H-imidazole-4-carboxylic acid structure
80304-42-3 structure
Product name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid
CAS No:80304-42-3
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD18910969
CID:1006184

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
    • 1,5-dimethylimidazole-4-carboxylic acid
    • 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
    • MJWMSFLDPWTOSC-UHFFFAOYSA-N
    • FCH966539
    • 2517AC
    • AX8211340
    • ST24036876
    • 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
    • MDL： MFCD18910969
    • Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
    • InChI Key： MJWMSFLDPWTOSC-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)N(C)C=N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Topological Polar Surface Area: 55.1

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A310605-100mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 97%
100mg
 $88.00 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CX781-200mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 97%
200mg
 919.0CNY 2021-08-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-250MG
1,5-dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%
250MG
 ￥ 462.00 2023-04-13
Fluorochem
224936-1g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%
1g
 ￡277.00 2022-02-28
Chemenu
CM126063-250mg
1,5-dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%+
250mg
 $170 2024-07-23
Fluorochem
224936-10g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%
10g
 ￡1446.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1067820-250mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 97%
250mg
 ￥898.00 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CX781-5g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 97%
5g
 11536CNY 2021-05-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-5G
1,5-dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%
5g
 ￥ 7,563.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-10G
1,5-dimethyl-1H-imidazole-4-carboxylic acid
 80304-42-3 95%
10g
 ￥ 12,612.00 2023-04-13

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Amadis Chemical Company Limited
(CAS:80304-42-3)1,5-Dimethyl-1H-imidazole-4-carboxylic acid
A864708
Purity:99%/99%
Quantity:1g/5g
Price ($):377.0/1320.0